6-{[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(4-fluorophenyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-[[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H11BrFN7O2/c20-12-3-1-2-11(8-12)17-23-15(30-25-17)9-27-10-22-18-16(19(27)29)24-26-28(18)14-6-4-13(21)5-7-14/h1-8,10H,9H2
• InChI Key: VMIFMAYJTJAJIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4C5=CC=C(C=C5)F
• Molecular Formula: C19H11BrFN7O2
• Molecular Weight: 468.2 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an oxadiazole ring, a triazolopyrimidine ring, and phenyl rings. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as mass spectrometry, NMR spectroscopy, and X-ray diffraction analysis.

Scientific Research Applications

Neurotoxicity Assessment

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Antiproliferative Activity

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Enzyme Inhibition

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Antioxidant Properties

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Anti-Inflammatory and Analgesic Effects

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Mechanism of Action

Target of Action

The primary targets of this compound are the activating transcription factor 4 (ATF4) and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kB) proteins . These proteins play crucial roles in cellular stress responses, inflammation, and apoptosis .

Mode of Action

The compound interacts with its targets, ATF4 and NF-kB, by forming favorable interactions with their active residues . This interaction leads to the inhibition of endoplasmic reticulum (ER) stress and apoptosis, as well as the NF-kB inflammatory pathway .

Biochemical Pathways

The compound affects the ER stress pathway and the NF-kB inflammatory pathway . By inhibiting these pathways, the compound reduces the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated human microglia cells . It also reduces the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Pharmacokinetics

Similar compounds with a triazolothiadiazine core have been shown to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities

Result of Action

The compound exhibits promising neuroprotective and anti-inflammatory properties . It significantly inhibits NO and TNF-α production in LPS-stimulated human microglia cells . It also reduces the expression of BIP and cleaved caspase-3 in human neuronal cells, indicating a reduction in ER stress and apoptosis .